Cas no 57476-59-2 (4,6-DIPHENYL-[2,2']BIPYRIDINYL)

• Product Name: 4,6-DIPHENYL-[2,2']BIPYRIDINYL
• CAS No: 57476-59-2
• MF: C₂₂H₁₆N₂
• MW: 308.38
• CID: 876894
• PubChem ID: 4528473
• Update Time: 2025-05-21

4,6-DIPHENYL-[2,2']BIPYRIDINYL Chemical and Physical Properties

Names and Identifiers

• 4,6-DIPHENYL-[2,2']BIPYRIDINYL
• 2,4-diphenyl-6-pyridin-2-ylpyridine
• 2-(2'-pyridyl)-4,6-diphenylpyridine
• 2,4-diphenyl-6-(2-pyridyl)pyridine
• 4,6-biphenyl-2,2'-bipyridine
• 4,6-diphenyl-2-(2-pyridyl)pyridine
• 4,6-diphenyl-2,2'-bipyridine
• SCHEMBL6419032
• G82891
• 57476-59-2
• DTXSID00403971

• Inchi： InChI=1S/C22H16N2/c1-3-9-17(10-4-1)19-15-21(18-11-5-2-6-12-18)24-22(16-19)20-13-7-8-14-23-20/h1-16H
• InChI Key： DEQJSUIBQNVOFU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC=N3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 308.13100
• Monoisotopic Mass: 308.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 5.47760

Additional information on 4,6-DIPHENYL-[2,2']BIPYRIDINYL

Comprehensive Overview of 4,6-DIPHENYL-[2,2']BIPYRIDINYL (CAS No. 57476-59-2): Properties, Applications, and Industry Insights

4,6-DIPHENYL-[2,2']BIPYRIDINYL (CAS No. 57476-59-2) is a highly specialized organic compound that has garnered significant attention in the fields of coordination chemistry, material science, and pharmaceutical research. This bidentate ligand features a unique aromatic bipyridine core substituted with phenyl groups at the 4 and 6 positions, making it a versatile building block for metal-organic frameworks (MOFs) and luminescent materials. Its molecular structure enables strong π-π stacking interactions, which are critical for designing advanced optoelectronic devices and catalysts.

In recent years, the demand for 4,6-DIPHENYL-[2,2']BIPYRIDINYL has surged due to its role in developing organic light-emitting diodes (OLEDs) and solar cell technologies. Researchers are particularly interested in its ability to form stable complexes with transition metals like iridium and platinum, which are essential for phosphorescent emitters. This aligns with the global push toward sustainable energy solutions and green chemistry, topics frequently searched by academics and industry professionals alike.

The compound’s photophysical properties have also made it a subject of study in bioimaging and therapeutic agent development. Its fluorescence quenching and energy transfer mechanisms are being explored for cancer diagnostics and targeted drug delivery systems. These applications resonate with current trends in precision medicine and nanotechnology, addressing common search queries such as "advanced diagnostic tools" and "next-gen therapeutics."

From a synthetic perspective, 4,6-DIPHENYL-[2,2']BIPYRIDINYL is typically prepared via cross-coupling reactions, such as the Suzuki-Miyaura coupling, which ensures high yield and purity. Its solubility in organic solvents (e.g., dichloromethane, THF) facilitates its integration into polymer matrices and thin-film coatings. This adaptability is crucial for industries focusing on flexible electronics and wearable technology, two rapidly growing sectors.

Environmental and regulatory considerations further highlight the compound’s advantages. Unlike many halogenated bipyridines, 4,6-DIPHENYL-[2,2']BIPYRIDINYL exhibits lower toxicity and better biodegradability, making it a preferred choice for eco-friendly material design. This aligns with the increasing consumer and regulatory focus on non-toxic alternatives and circular economy principles, often searched under terms like "safe chemical substitutes" and "sustainable manufacturing."

In summary, 4,6-DIPHENYL-[2,2']BIPYRIDINYL (CAS No. 57476-59-2) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from renewable energy to biomedicine—coupled with its environmental compatibility, ensure its relevance in addressing contemporary scientific and technological challenges. As industries continue to prioritize performance and sustainability, this compound is poised to play a pivotal role in shaping future advancements.